Cas no 1019010-72-0 (3-(3,5-difluorophenyl)-1-methyl-1H-pyrazol-5-amine)

3-(3,5-difluorophenyl)-1-methyl-1H-pyrazol-5-amine structure
1019010-72-0 structure
Product Name:3-(3,5-difluorophenyl)-1-methyl-1H-pyrazol-5-amine
CAS No:1019010-72-0
MF:C10H9F2N3
MW:209.195368528366
CID:4567654
PubChem ID:43158892
Update Time:2023-04-06

3-(3,5-difluorophenyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • BUTTPARK 74\09-56
    • 3-(3,5-difluorophenyl)-1-methyl-1H-pyrazol-5-amine
    • 1H-Pyrazol-5-amine, 3-(3,5-difluorophenyl)-1-methyl-
    • Inchi: 1S/C10H9F2N3/c1-15-10(13)5-9(14-15)6-2-7(11)4-8(12)3-6/h2-5H,13H2,1H3
    • InChI Key: KSTRVVMIEWSJBB-UHFFFAOYSA-N
    • SMILES: N1(C)C(N)=CC(C2=CC(F)=CC(F)=C2)=N1

Computed Properties

  • Exact Mass: 209.076454g/mol
  • Monoisotopic Mass: 209.076454g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 209.2g/mol
  • XLogP3: 1.7
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Melting Point: NA

3-(3,5-difluorophenyl)-1-methyl-1H-pyrazol-5-amine Security Information

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